Cas no 1235013-11-2 (N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide
• CAS No: 1235013-11-2
• MF: C₁₈H₂₉N₃O₄S
• MW: 383.505563497543
• CID: 6251444
• PubChem ID: 49684567
• Update Time: 2025-06-23

N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide
• 1235013-11-2
• N-tert-butyl-4-[[(3-methoxyphenyl)sulfonylamino]methyl]piperidine-1-carboxamide
• AKOS024490344
• N-(tert-butyl)-4-((3-methoxyphenylsulfonamido)methyl)piperidine-1-carboxamide
• SR-01000919941
• SR-01000919941-1
• F5017-1593
• N-tert-butyl-4-[(3-methoxybenzenesulfonamido)methyl]piperidine-1-carboxamide
• VU0629843-1

• Inchi： 1S/C18H29N3O4S/c1-18(2,3)20-17(22)21-10-8-14(9-11-21)13-19-26(23,24)16-7-5-6-15(12-16)25-4/h5-7,12,14,19H,8-11,13H2,1-4H3,(H,20,22)
• InChI Key： GWYKJVJSEMYLEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(NCC1CCN(C(NC(C)(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 383.18787759g/mol
• Monoisotopic Mass: 383.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide

N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide and Its Significance in Modern Chemical Biology

N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide (CAS No. 1235013-11-2) is a sophisticated organic compound that has garnered considerable attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a piperidine core modified with a tert-butyl group and a 3-methoxybenzenesulfonamido side chain, exhibits promising potential in various biological and pharmaceutical applications. The detailed exploration of its chemical structure and biological activities not only highlights its significance but also opens new avenues for research and development.

The molecular architecture of N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide consists of several key functional groups that contribute to its versatility. The piperidine ring, a six-membered heterocyclic compound containing nitrogen, serves as a privileged scaffold in drug design due to its ability to mimic the binding pockets of many biological targets. The presence of the tert-butyl group at the N-position enhances the compound's solubility and metabolic stability, making it an attractive candidate for further development.

The 3-methoxybenzenesulfonamido moiety adds another layer of complexity to the compound, providing a site for interaction with biological molecules. This group is known for its role in modulating enzyme activity and receptor binding, which has been extensively studied in the context of drug discovery. Recent research has demonstrated that sulfonamides, particularly those containing methoxy substituents, can exhibit significant inhibitory effects on various enzymes and receptors, making them valuable tools in therapeutic interventions.

In recent years, there has been a surge in interest regarding the development of novel compounds with sulfonamide functionalities due to their broad spectrum of biological activities. Studies have shown that sulfonamides can act as inhibitors of bacterial enzymes, such as dihydropteroate synthase, which is crucial for bacterial folate metabolism. Additionally, they have been explored as inhibitors of human enzymes like carbonic anhydrase and thiazole synthesis enzymes. The incorporation of a methoxy group into the sulfonamide moiety further enhances its bioactivity by improving binding affinity and selectivity.

N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide has been investigated for its potential applications in the treatment of various diseases. One notable area of research is its use as an anti-inflammatory agent. Inflammatory processes are mediated by numerous enzymes and receptors, many of which can be targeted by sulfonamide-based compounds. Preclinical studies have suggested that this compound may inhibit key inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The compound's structural features also make it a promising candidate for anticancer therapy. Cancer cells often exhibit altered metabolic pathways and signaling cascades that can be exploited for therapeutic gain. The piperidine core and sulfonamide group have been shown to interact with oncogenic proteins and kinases, potentially disrupting cancer cell proliferation and survival. Furthermore, the tert-butyl group may enhance drug delivery efficiency by improving solubility and reducing metabolic degradation.

Another area where N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide shows promise is in neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of toxic protein aggregates and dysregulation of neural signaling pathways. Research indicates that sulfonamide compounds can interfere with these pathological processes by inhibiting proteases involved in protein aggregation or by modulating neurotransmitter receptors.

The synthesis of N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the piperidine derivative followed by functionalization with the tert-butyl group. Subsequent steps involve introducing the 3-methoxybenzenesulfonamido moiety through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

The pharmacokinetic properties of this compound are also critical factors in its potential therapeutic applications. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The tert-butyl group, for instance, can enhance oral bioavailability by reducing first-pass metabolism, while the methoxy substituent may improve blood-brain barrier penetration.

In conclusion, N-tert-butyl-4-(3-methoxybenzenesulfonamido)methylpiperidine-1-carboxamide represents a significant advancement in chemical biology with its unique structural features and diverse biological activities. Its potential applications in anti-inflammatory, anticancer, and neurodegenerative therapies highlight its importance as a lead compound for further research and development. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly vital role in addressing some of the most challenging diseases faced today.